Cas no 1805273-88-4 (2-Amino-3-(difluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 2-Amino-3-(difluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1805273-88-4
• MF: C₇H₆F₂N₂O₂
• MW: 188.131548404694
• CID: 4845058
• Update Time: 2025-10-28

2-Amino-3-(difluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(difluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C7H6F2N2O2/c8-5(9)4-1-3(7(12)13)2-11-6(4)10/h1-2,5H,(H2,10,11)(H,12,13)
• InChI Key： NQHRYGPXOPVOHQ-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC=C(C(=O)O)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• XLogP3: 0.7
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-3-(difluoromethyl)pyridine-5-carboxylic acid

2-Amino-3-(difluoromethyl)pyridine-5-carboxylic Acid: A Comprehensive Overview

The compound 2-Amino-3-(difluoromethyl)pyridine-5-carboxylic acid (CAS No. 1805273-88-4) is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its pyridine ring, which serves as the central framework, with substituents at positions 2, 3, and 5. The presence of an amino group at position 2, a difluoromethyl group at position 3, and a carboxylic acid group at position 5 imparts distinctive chemical properties, making it a versatile molecule for various applications.

Recent studies have highlighted the potential of 2-Amino-3-(difluoromethyl)pyridine-5-carboxylic acid in drug discovery, particularly in the development of inhibitors for key enzymes involved in metabolic disorders. The carboxylic acid group at position 5 plays a crucial role in hydrogen bonding interactions, which is essential for binding to target proteins. Additionally, the difluoromethyl group at position 3 contributes to the molecule's lipophilicity, enhancing its bioavailability when administered orally.

One of the most notable advancements involving this compound is its application in the design of selective kinase inhibitors. Researchers have demonstrated that CAS No. 1805273-88-4 can effectively inhibit specific kinases without affecting other closely related enzymes, which is a critical feature for reducing off-target effects and improving therapeutic efficacy. This selectivity is attributed to the precise spatial arrangement of the substituents on the pyridine ring.

In terms of synthesis, 2-Amino-3-(difluoromethyl)pyridine-5-carboxylic acid can be prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization. The introduction of the difluoromethyl group requires careful control of reaction conditions to ensure regioselectivity and minimize side reactions. Recent optimizations in this synthesis pathway have significantly improved yields and purity, making it more feasible for large-scale production.

Beyond its pharmacological applications, CAS No. 1805273-88-4 has also been explored for its potential in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and sensor technologies. For instance, researchers have reported that this compound can act as a highly efficient ligand for palladium-catalyzed cross-coupling reactions, offering superior catalytic activity compared to traditional ligands.

The unique combination of electronic and steric properties in 2-Amino-3-(difluoromethyl)pyridine-5-carboxylic acid makes it an attractive candidate for further exploration in diverse fields. Ongoing research is focused on understanding its interaction with biological systems at a molecular level, as well as developing novel synthetic routes to enhance its scalability and applicability.

In conclusion, CAS No. 1805273-88-4, or 2-Amino-3-(difluoromethyl)pyridine-5-carboxylic acid, stands out as a promising compound with multifaceted applications across chemistry and biology. Its structural features provide a foundation for innovative solutions in drug development and materials science, positioning it as a key molecule for future research endeavors.